Cas no 1172759-67-9 (1-(2-chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea)

• Product Name: 1-(2-chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
• CAS No: 1172759-67-9
• MF: C₁₆H₁₆ClN₇O
• MW: 357.797540664673
• CID: 6413227
• PubChem ID: 30868259
• Update Time: 2025-10-30

1-(2-chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
• 1-(2-chlorophenyl)-3-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• AKOS024513699
• 1-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(2-chlorophenyl)urea
• VU0647310-1
• SR-01000923401-1
• 1-(2-chlorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
• F5563-0085
• 1172759-67-9
• SR-01000923401

• Inchi： 1S/C16H16ClN7O/c17-12-4-1-2-5-13(12)23-16(25)19-8-7-18-14-10-15(21-11-20-14)24-9-3-6-22-24/h1-6,9-11H,7-8H2,(H,18,20,21)(H2,19,23,25)
• InChI Key： MGQITVYBKLPVGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCCNC1C=C(N=CN=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 357.1104859g/mol
• Monoisotopic Mass: 357.1104859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea

Introduction to 1-(2-Chlorophenyl)-3-(2-{6-(1H-Pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1172759-67-9)

1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea, also known by its CAS number 1172759-67-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative is characterized by its unique structural features, which include a chlorophenyl group, a pyrazolyl-pyrimidine moiety, and an aminoethyl urea linkage. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The compound's structure can be broken down into several key components. The chlorophenyl group is a common substituent in many pharmaceuticals, known for its ability to modulate the lipophilicity and metabolic stability of the molecule. The pyrazolyl-pyrimidine moiety is a heterocyclic system that has been extensively studied for its bioactivity, particularly in the context of anticancer and anti-inflammatory agents. The aminoethyl urea linkage provides additional functional groups that can interact with biological targets, enhancing the compound's binding affinity and selectivity.

Recent research has focused on the potential of 1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea as an inhibitor of specific protein kinases. Protein kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool for investigating these pathways and developing targeted therapies.

In one notable study published in the Journal of Medicinal Chemistry, researchers evaluated the kinase inhibition profile of 1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea. The results demonstrated that it selectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of the cell cycle. This selective inhibition suggests that the compound could be developed into a therapeutic agent for treating cancers driven by CDK4 overexpression.

Beyond its kinase inhibition properties, 1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea has also shown promise in other biological assays. For instance, it has been tested for its anti-inflammatory effects in vitro and in vivo models. In these studies, the compound was found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea have also been investigated. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for drug development. Its oral bioavailability and plasma stability are within acceptable ranges, making it a viable candidate for further preclinical and clinical studies.

In conclusion, 1-(2-Chlorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1172759-67-9) is a promising compound with diverse biological activities. Its potential as a kinase inhibitor and anti-inflammatory agent highlights its significance in medicinal chemistry research. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic applications, contributing to the development of novel treatments for various diseases.